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Compound of Interest

Compound Name: 2,5-Dinitrobenzoic acid

Cat. No.: B146384

An In-depth Technical Guide to 2,5-Dinitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,5-Dinitrobenzoic acid, a significant
chemical compound with diverse applications in scientific research and industrial synthesis.

General Description

2,5-Dinitrobenzoic acid is an aromatic carboxylic acid derivative.[1][2] It presents as a light
yellow crystalline powder or prismatic crystals.[1][2] This compound is soluble in ethanol, ether,
and hot water.[1] Its chemical structure, featuring two nitro groups and a carboxylic acid group
on a benzene ring, is fundamental to its reactivity and utility in various chemical
transformations.

Physicochemical Properties

The key physical and chemical properties of 2,5-Dinitrobenzoic acid are summarized in the
table below for easy reference.
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Property Value Source
Molecular Formula C7HaN20s [21[31[41[5]
Molecular Weight 212.12 g/mol [21[31[4]
Melting Point 177-182 °C [1112]14]
Boiling Point (Predicted) 419.6 £ 35.0 °C [2]
Density (Predicted) 1.688 + 0.06 g/cm?3 [2]

pKa 1.62 (at 25°C) [5]
Appearance Light yellow crystalline powder  [2]

B Soluble in ethanol, ether, and
Solubility hot wat [1]
ot water

Synthesis of 2,5-Dinitrobenzoic Acid

2,5-Dinitrobenzoic acid can be synthesized through several routes, with two prominent
methods being the nitration of o-nitrobenzoic acid and the oxidation of 2,5-dinitrotoluene.[6] A
detailed experimental protocol for a two-step synthesis starting from 2-nitroso-5-nitrotoluene is
provided below.

Synthesis Workflow

Step A: Preparation of 2-Nitroso-5-nitrotoluene Step B: Oxidation to 2,5-Dinitrobenzoic Acid

2-Amino-5-nitrotoluene Oxidation }—»{ 2-Nitroso-5-nitrotoluene ‘ 2-Nitroso-5-nitrotoluene KaCrsOr HaSOs Oxidation H 2,5-Dinitrobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Dinitrobenzoic acid.
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Experimental Protocol: Oxidation of 2-Nitroso-5-
nitrotoluene[6]

This procedure details the oxidation of 2-nitroso-5-nitrotoluene to 2,5-Dinitrobenzoic acid.
Materials:

e 2-nitroso-5-nitrotoluene (air-dried)

Potassium dichromate (powdered)

Concentrated sulfuric acid

Water

e Ice

Equipment:

e 500-ml Erlenmeyer flask

« Efficient stirrer

* Ice-salt bath

» Hardened filter paper

e Suction filtration apparatus
e 600-ml beaker

Procedure:

» Prepare a suspension of 20 g (0.12 mole) of air-dried 2-nitroso-5-nitrotoluene in 100 ml of
water in a 500-ml Erlenmeyer flask.

e Add 50 g (0.17 mole) of powdered potassium dichromate to the suspension.

¢ Place the flask in an ice-salt bath and stir the mixture vigorously.
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e Once the temperature drops to 5°C, slowly add 175 ml of concentrated sulfuric acid in a thin
stream, ensuring the temperature does not exceed 35°C.

 After the addition of sulfuric acid is complete, continue stirring for one hour while maintaining
the temperature between 30°C and 35°C.

e Cool the solution to 20°C and add 250 g of ice.

 Stir the mixture for a few minutes, then filter the solid with suction using hardened filter
paper.

e \Wash the collected solid with 35 ml of ice water.

o Suspend the solid in 25 ml of water in a 600-ml beaker and slowly dissolve it by the gradual
addition of 55-65 ml of your chosen solvent.

Uses and Applications
2,5-Dinitrobenzoic acid serves as a versatile intermediate and reagent in various fields.

» Intermediate for Dyes and Pigments: It is a precursor in the synthesis of various dyes and
pigments, contributing to the creation of vibrant and lasting colors for textiles and inks.[2]

e Organic Synthesis: This compound is a valuable building block in organic synthesis,
facilitating the preparation of more complex chemical structures.[2]

» Analytical Chemistry: It is employed as a reagent for the identification and characterization of
other chemical substances.[2]

o Explosive Formulations: Due to the presence of nitro groups, it has potential, though limited
and highly regulated, applications in the formulation of explosives.[2]

Logical Relationship of Uses
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Caption: Applications of 2,5-Dinitrobenzoic acid.

Safety and Handling

While a comprehensive safety data sheet should always be consulted before handling, the
following table summarizes key safety information for 2,5-Dinitrobenzoic acid.
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Aspect Information Source

Harmful if swallowed. Causes
skin irritation. Causes serious

General Hazards o [71[8][°]
eye irritation. May cause

respiratory irritation.

Move person into fresh air. If
First Aid: Inhalation not breathing, give artificial [8][10]

respiration.

_ , _ Wash off with soap and plenty
First Aid: Skin Contact [10]
of water.

) i Flush eyes with water as a
First Aid: Eye Contact ] [10]
precaution.

Rinse mouth with water. Never
First Aid: Ingestion give anything by mouth to an [10]

unconscious person.

Use water spray, alcohol-
Firefighting Media resistant foam, dry chemical, [10]

or carbon dioxide.

) ) Dust mask type N95 (US),
Personal Protective Equipment ] [4]
eyeshields, gloves.

Storage Store in a cool place (2-8°C). [2]

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety guidance.
Always consult the latest SDS for 2,5-Dinitrobenzoic acid before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14536&PLANT=d__ALF
https://www.lobachemie.com/lab-chemical-msds/MSDS-35DINITROBENZOIC-ACID-CASNO-99-34-03449-EN.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14536&PLANT=d__ALF
https://www.chemicalbook.com/msds/2-5-dinitrobenzoic-acid.pdf
https://www.chemicalbook.com/msds/2-5-dinitrobenzoic-acid.pdf
https://www.chemicalbook.com/msds/2-5-dinitrobenzoic-acid.pdf
https://www.chemicalbook.com/msds/2-5-dinitrobenzoic-acid.pdf
https://www.chemicalbook.com/msds/2-5-dinitrobenzoic-acid.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/41920
https://www.myskinrecipes.com/shop/en/benzoic-acid-derivatives/55807--25-dinitrobenzoic-acid.html
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/product/b146384?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. 2,5-DINITROBENZOIC ACID | 610-28-6 [chemicalbook.com]

. 2,5-Dinitrobenzoic acid [myskinrecipes.com]

. 2,5-Dinitrobenzoic acid | C7TH4N206 | CID 11879 - PubChem [pubchem.ncbi.nim.nih.gov]
. 2,5- " hEEFER R 295.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

. Page loading... [wap.guidechem.com]

. Organic Syntheses Procedure [orgsyn.org]

. fishersci.com [fishersci.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

°
(] [e0] ~ (o)) )] EaN w N -

. lobachemie.com [lobachemie.com]
e 10. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [general description and uses of 2,5-Dinitrobenzoic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146384#general-description-and-uses-of-2-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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